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Compound of Interest |

3,3-Dimethyl-4'-
Compound Name:
fluorobutyrophenone
CAS No.: 180305-22-0
Cat. No.: B065341
. J

3,3-Dimethyl-4'-fluorobutyrophenone belongs to the butyrophenone class of chemical
compounds. Butyrophenones are notable for their applications in pharmaceuticals, particularly
as antipsychotics and antiemetics, due to their action on dopamine receptors.[1][2] The core
structure consists of a phenyl group attached to a butanone moiety. The specific substitutions—
a fluorine atom on the phenyl ring and two methyl groups on the propyl chain—define its
unique chemical properties and, by extension, its safety profile.

Given the absence of direct safety data, this guide extrapolates from close structural
analogues. The primary surrogates used are 4-Chloro-4'-fluorobutyrophenone (CAS 3874-54-
2) and 4'-Fluorobutyrophenone (CAS 582-83-2), which share the key fluorophenyl ketone
functional group. This approach allows us to anticipate hazards related to acute toxicity,
irritation, and reactivity.

Compound Structure

o |[UPAC Name: 1-(4-fluorophenyl)-3,3-dimethylbutan-1-one
e Molecular Formula: C12H1sFO

o Core Structure: Butyrophenone[3]

Physicochemical Properties (Inferred)
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The physicochemical properties are critical for understanding a substance's behavior, potential

for exposure, and appropriate storage conditions. The following data is inferred from close

analogues like 4-Chloro-4'-fluorobutyrophenone.[4][5]

Property Inferred Value/Description Source Analogue(s)
Expected to be a slightl
P ) g y 4-Chloro-4'-
Appearance yellow-greenish clear oil or
) ) fluorobutyrophenone[4]
low-melting solid.
Molecular Weight ~194.25 g/mol (Calculated)
. . High; likely >130 °C at reduced  4-Chloro-4'-
Boiling Point
pressure. fluorobutyrophenone[4]
) Expected to be >1.0 g/mL at 4-Chloro-4'-
Density
25 °C. fluorobutyrophenone[4]
Poor water solubility.[3]
N Soluble in organic solvents like  Butyrophenone, 4-Chloro-4'-
Solubility
Chloroform, Ethyl Acetate, and  fluorobutyrophenone
Methanol.[4]
] Expected to be high, likely 4-Chloro-4'-
Flash Point

>100 °C (>230 °F).

fluorobutyrophenone[4]

Hazard Identification and GHS Classification

(Inferred)

Based on the GHS classifications of related fluorinated and chlorinated butyrophenones, 3,3-

Dimethyl-4'-fluorobutyrophenone is considered hazardous.[6][7][8] The primary anticipated

hazards are outlined below.

» Signal Word:Warning

Hazard Statements:

e H302: Harmful if swallowed.[7][9][10]
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e H315: Causes skin irritation.[7][8][10]
e H319: Causes serious eye irritation.[8][10]

o H335: May cause respiratory irritation.[7][8]

Precautionary Statements (Selected):

e P261: Avoid breathing fumes, mist, spray, or vapors.[7][10]

e P264: Wash face, hands, and any exposed skin thoroughly after handling.[6][10]

e P270: Do not eat, drink or smoke when using this product.[10]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][11]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[8][11]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7][11]

Diagram: Chemical Hazard Assessment Workflow
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Chemical Hazard Assessment Workflow
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Caption: Workflow for establishing a safety protocol for a sparsely documented chemical.
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Toxicological Profile (Inferred)

A full toxicological investigation has not been performed on this specific compound.[6]

However, based on its classification as a butyrophenone and the hazard statements of its

analogues, the following can be inferred:

Acute Toxicity: The primary route of acute toxicity is expected to be ingestion, classified as
"Harmful if swallowed."[4][9]

Irritation: The compound is expected to be a moderate irritant to the skin, eyes, and
respiratory tract.[7][8] Prolonged contact may lead to redness, swelling, and pain.[12]

Sensitization: Some related compounds may cause an allergic skin reaction.[10]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the
compound in these categories.[6][13] No component is listed as a carcinogen by IARC, NTP,
or OSHA for closely related compounds.

Target Organ Effects: The toxicological properties have not been fully investigated, but single
exposure may cause respiratory irritation.[6][7] Butyrophenones as a class are known to
have effects on the central nervous system (CNS).[3][14]

Safe Handling and Storage Protocol

Adherence to a strict handling protocol is essential to minimize exposure risk.

Engineering Controls

Ventilation: All handling of the compound must be performed in a certified chemical fume
hood to control airborne concentrations.[12][15]

Safety Equipment: An eyewash station and safety shower must be readily accessible and
located close to the workstation.[6]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]
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¢ Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile rubber). Change gloves immediately
if contamination occurs.

o Lab Coat: A flame-retardant lab coat must be worn at all times.

o Respiratory Protection: Not typically required when working in a fume hood. If ventilation is
insufficient, a NIOSH-approved respirator may be necessary.[12]

Storage
« Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed
to prevent moisture and air exposure.[16]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]

e Security: Store in a locked cabinet or an area accessible only to authorized personnel.

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the person from the exposure area to fresh air. If breathing is difficult or
has stopped, provide artificial respiration. Seek immediate medical attention.[15][17]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical
advice.[12][17]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Continue rinsing and seek immediate medical attention.[6][17]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a POISON CENTER (800-222-1222) or seek immediate
medical attention.[12][18]
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Protocol: Chemical Spill Response

Evacuate: Immediately alert personnel in the area and evacuate the immediate vicinity.[19]
Ventilate: Ensure the area is well-ventilated (fume hood if applicable).

Assess: Evaluate the spill size and determine if it can be managed safely by trained
personnel. For large spills, contact emergency services.

PPE: Don appropriate PPE, including gloves, goggles, and a lab coat.

Contain & Absorb: For liquid spills, cover with a non-combustible absorbent material like
sand or vermiculite.[15]

Collect: Carefully scoop the absorbed material into a labeled, sealable waste container using
non-sparking tools.[12]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

Dispose: Dispose of the waste container and any contaminated materials as hazardous
waste according to institutional and local regulations.

Diagram: Emergency Response Decision Tree
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Emergency Response Flowchart
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Caption: Decision-making process following an accidental chemical exposure.
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Stability and Reactivity

o Reactivity: No hazardous reactions are expected under normal processing.[6]

o Chemical Stability: The compound is stable under recommended storage conditions.[6]
» Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.[6]

e Incompatible Materials: Strong oxidizing agents, strong bases.[6]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
(CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[6]

Experimental Protocol: Forced Degradation Study

To ensure the integrity of research and development programs, understanding the stability of
3,3-Dimethyl-4'-fluorobutyrophenone is crucial. A forced degradation study exposes the
compound to stress conditions to identify potential degradation products and pathways.[16]

Methodology

e Preparation of Stock Solution:

o Accurately weigh and dissolve the compound in a suitable solvent (e.g., acetonitrile or
methanol) to prepare a stock solution of 1 mg/mL.

e Acid Hydrolysis:
o Mix 1 mL of the stock solution with 1 mL of 0.1 N HCI.

o Keep the solution at room temperature for 24 hours. Neutralize with 0.1 N NaOH before
analysis.

o Base Hydrolysis:
o Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH.

o Keep the solution at room temperature for 24 hours. Neutralize with 0.1 N HCI before
analysis.[16]
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Oxidative Degradation:
o Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H202).

o Keep the solution at room temperature for 24 hours.

Thermal Degradation:
o Place a solid sample of the compound in an oven at 70°C for 48 hours.

o At specified time points (e.g., 0, 24, 48 hours), prepare a solution for analysis.[16]

Photolytic Degradation:

o Expose a solution of the compound to a calibrated light source (e.g., ICH option 1 or 2) for
a specified duration.

o Wrap a control sample in aluminum foil and store it under the same conditions.

Analysis:

o Analyze all samples (stressed and control) using a stability-indicating HPLC method to
guantify the parent compound and detect any degradation products.

Diagram: Forced Degradation Workflow
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Forced Degradation Experimental Workflow
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Caption: Standard workflow for assessing the stability of a pharmaceutical compound.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with all

local, state, and federal regulations. Do not allow the product to enter drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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